Cas no 2172088-17-2 (5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172088-17-2
• MF: C₁₀H₁₇F₃N₄
• MW: 250.263992071152
• CID: 6034621
• PubChem ID: 165849783
• Update Time: 2025-06-14

5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595862
• [5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172088-17-2

• Inchi： 1S/C10H17F3N4/c1-7(2)3-4-9-8(5-14)15-16-17(9)6-10(11,12)13/h7H,3-6,14H2,1-2H3
• InChI Key： VHTCVUFEUFNWJH-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CN)N=N1)CCC(C)C)(F)F

Computed Properties

• Exact Mass: 250.14053105g/mol
• Monoisotopic Mass: 250.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172088-17-2)

The compound 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172088-17-2) is a specialized organic molecule featuring a unique triazole core substituted with a trifluoroethyl group and a methanamine moiety. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the 1,2,3-triazole ring, known for its stability and bioactivity, combined with the lipophilic 3-methylbutyl chain and the electron-withdrawing trifluoroethyl group, suggests potential applications in drug design and catalysis.

Recent advancements in click chemistry have reignited interest in triazole derivatives like 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine. Researchers are exploring its utility in bioconjugation, where its reactive amine group can form stable linkages with biomolecules. This aligns with the growing demand for targeted drug delivery systems and diagnostic probes. Additionally, the trifluoroethyl group enhances metabolic stability, a hot topic in medicinal chemistry as it addresses challenges like rapid drug clearance.

From a synthetic perspective, the compound’s CAS No. 2172088-17-2 serves as a critical identifier for procurement and regulatory compliance. Its structural features—such as the triazol-4-ylmethanamine scaffold—are frequently queried in chemical databases by scientists investigating heterocyclic building blocks. The 3-methylbutyl side chain also draws attention in flavor and fragrance research, where branched alkyl groups contribute to olfactory properties.

Environmental and green chemistry trends have spurred studies on the compound’s biodegradability and eco-friendly synthesis. The trifluoroethyl group, while enhancing stability, raises questions about persistence in ecosystems, a concern mirrored in searches for sustainable alternatives. Meanwhile, its potential role in crop protection formulations is being evaluated, given the triazole ring’s historical use in agrochemicals.

In material science, 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine is explored for polymer modification due to its dual functionality. The amine group enables crosslinking, while the triazole ring improves thermal stability—a combination relevant to high-performance coatings and adhesives. Such applications resonate with industries seeking lightweight materials for aerospace and automotive sectors.

Analytical challenges associated with this compound, such as chromatographic separation and spectroscopic characterization, are frequently discussed in forums. Techniques like HPLC-MS and NMR are essential for purity assessment, a critical factor given its potential use in high-value applications. These technical aspects dominate search queries among quality control professionals.

In summary, 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172088-17-2) exemplifies the intersection of multidisciplinary chemistry. Its versatility across pharma, materials, and agrochemicals underscores its relevance in contemporary research, while its structural nuances continue to inspire innovative applications.